Cas no 1805541-82-5 (3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile)

• Product Name: 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile
• CAS No: 1805541-82-5
• MF: C₉H₉F₂N₃O
• MW: 213.184068441391
• CID: 4890042
• Update Time: 2025-06-14

3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C9H9F2N3O/c10-8(11)7-4-14-9(15)6(3-13)5(7)1-2-12/h4,8H,1,3,13H2,(H,14,15)
• InChI Key： CZNQCKPOEUFAGR-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(CN)=C1CC#N)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: -1
• Topological Polar Surface Area: 78.9

Additional information on 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile

Comprehensive Overview of 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile (CAS No. 1805541-82-5)

3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile (CAS No. 1805541-82-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core with difluoromethyl and aminomethyl functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate enzyme activity and interact with biological targets.

The compound's hydroxypyridine moiety is a critical scaffold in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. Recent studies highlight its relevance in developing small-molecule inhibitors for diseases like cancer and metabolic disorders. Additionally, the difluoromethyl group enhances metabolic stability, a sought-after trait in modern drug design. This aligns with the growing demand for longer-acting therapeutics and precision medicine solutions, topics frequently searched in scientific databases.

From a synthetic chemistry perspective, 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile serves as a building block for heterocyclic compounds. Its acetonitrile derivative offers reactivity that facilitates carbon-carbon bond formation, a key step in constructing complex molecules. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact—a trending topic among sustainability-focused researchers.

In agrochemical applications, this compound's pyridine-based structure contributes to its potential as a pesticide intermediate. The difluoromethyl group may improve pesticidal efficacy by increasing bioavailability and resistance to degradation. With the global push toward sustainable agriculture, such compounds are under scrutiny for their role in developing next-generation crop protection agents.

Analytical characterization of CAS No. 1805541-82-5 involves advanced techniques like NMR spectroscopy and high-resolution mass spectrometry (HRMS), ensuring purity and structural integrity. These methods are frequently discussed in online forums and academic circles, reflecting their importance in quality control for high-value chemicals.

Market trends indicate rising demand for custom synthesis of niche compounds like this one, driven by pharmaceutical outsourcing and R&D diversification. Searches for specialty chemicals suppliers and contract manufacturing organizations (CMOs) often include such keywords, underscoring its commercial relevance.

Future research directions may explore its utility in bioconjugation or proteolysis-targeting chimeras (PROTACs), cutting-edge areas in drug development. As AI-assisted molecular design gains traction, compounds with multifunctional groups like this are likely to feature prominently in virtual screening libraries.

In summary, 3-(Aminomethyl)-5-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile exemplifies the intersection of synthetic utility and biological potential. Its multifaceted applications—from drug discovery to agrochemical innovation—position it as a compound of enduring scientific and industrial interest.